(1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine

• IUPAC Name: (1R)-1-(2-chloro-4-fluorophenyl)ethanamine
• InChI: InChI=1S/C8H9ClFN/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key: JTMGFESJCXOUCW-RXMQYKEDSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)F)Cl)N
• Isomeric SMILES: C[C@H](C1=C(C=C(C=C1)F)Cl)N
• Molecular Formula: C8H9ClFN
• Molecular Weight: 173.61 g/mol

Description

(1R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine, also known as (1R)-2-chloro-4-fluoro-phenyl-ethanamine, is an organic compound which has a wide range of applications in scientific research. It is a colorless solid with a melting point of 61-63 °C and a boiling point of 230-231 °C. It is a chiral compound, meaning it has two stereoisomers, with the (1R)-configuration being the most stable form. It is used in a variety of research applications, including synthesis, biochemical and physiological studies, and as a reagent in chemical reactions.

Scientific Research Applications

Synthetic Routes and Chemical Properties

• The synthesis and structural properties of novel substituted compounds, including those with halogenated phenyl groups, have been extensively studied. For example, chloral reacts with substituted anilines to form a variety of products depending on the type of amine and reaction conditions. This highlights the versatility of halogenated phenyl ethanamines in synthesizing structurally diverse compounds with potential applications in material science and pharmaceuticals (Issac & Tierney, 1996).

Applications in Medicinal Chemistry

• Dopamine D2 receptor ligands, which are crucial in treating neuropsychiatric disorders, often comprise aromatic moieties and cyclic amines, underlining the significance of compounds like "(1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine" in developing therapeutic agents. This underscores the importance of such compounds in pharmaceutical research aimed at discovering new treatments for schizophrenia, Parkinson's disease, depression, and anxiety (Jůza et al., 2022).

Environmental and Material Science Applications

• Amine-functionalized sorbents have shown promise in removing persistent organic pollutants from water, including perfluoroalkyl and polyfluoroalkyl substances (PFAS). The structural characteristics of compounds similar to "(1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine" are instrumental in designing next-generation sorbents for environmental cleanup efforts (Ateia et al., 2019).

Analytical Chemistry

• The development of fluorescent chemosensors for detecting various analytes, including metal ions and neutral molecules, is an emerging field of research. Compounds with aromatic and amine functionalities serve as key components in designing these chemosensors, showcasing their application in developing sensitive and selective detection methods for environmental monitoring and biomedical diagnostics (Roy, 2021).